![molecular formula C20H22N2O4S B4792522 4-(benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine](/img/structure/B4792522.png)
4-(benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine
Overview
Description
4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit promising properties in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine involves the inhibition of various cellular pathways. This compound has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. It has also been found to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival. In addition, this compound has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in scientific research. This compound has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in various cell types. It has also been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. In addition, this compound has been found to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine in lab experiments include its potential therapeutic applications, its well-defined chemical structure, and its availability in the market. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and its high cost.
Future Directions
There are several future directions for the scientific research of 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine. One potential direction is to further investigate its anti-cancer properties and its potential use in combination with other anti-cancer drugs. Another potential direction is to investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In addition, further research is needed to investigate the safety and toxicity of this compound in vivo.
Scientific Research Applications
The potential therapeutic applications of 4-(Benzylsulfonyl)-2-(1-pyrrolidinylcarbonyl)-3,4-dihydro-2H-1,4-benzoxazine have been extensively studied in scientific research. This compound has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells. It has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
(4-benzylsulfonyl-2,3-dihydro-1,4-benzoxazin-2-yl)-pyrrolidin-1-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4S/c23-20(21-12-6-7-13-21)19-14-22(17-10-4-5-11-18(17)26-19)27(24,25)15-16-8-2-1-3-9-16/h1-5,8-11,19H,6-7,12-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMYATLOWIWQUFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2CN(C3=CC=CC=C3O2)S(=O)(=O)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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